Cas no 15470-08-3 (L-Arginine,monoanhydride with 5'-adenylic acid (9CI))

• Product name: L-Arginine,monoanhydride with 5'-adenylic acid (9CI)
• CAS No: 15470-08-3
• MF: C₁₆H₂₆N₉O₈P
• MW: 503.40690279007
• CID: 200895
• PubChem ID: 3082093

L-Arginine,monoanhydride with 5'-adenylic acid (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Arginine,monoanhydride with 5'-adenylic acid (9CI)
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (2S)-2-amino-5-(diaminomethylideneamino)pentanoate
• arginyl adenylate
• 5'-O-[({(2S)-2-amino-5-[(diaminomethylidene)amino]pentanoyl}oxy)(hydroxy)phosphoryl]adenosine
• L-Arginine, monoanhydride with 5'-adenylic acid
• L-arginyl-adenylate
• C22264
• 15470-08-3
• DTXSID80165702
• (L-arginyl)adenylate

• Inchi： InChI=1S/C16H26N9O8P/c17-7(2-1-3-21-16(19)20)15(28)33-34(29,30)31-4-8-10(26)11(27)14(32-8)25-6-24-9-12(18)22-5-23-13(9)25/h5-8,10-11,14,26-27H,1-4,17H2,(H,29,30)(H2,18,22,23)(H4,19,20,21)/t7-,8+,10+,11+,14+/m0/s1
• InChI Key： AJYPLWAQPDERQG-TWBCTODHSA-N
• SMILES： N/C(=N/CCC[C@@H](C(OP(OC[C@H]1O[C@@H](N2C=NC3C(=NC=NC2=3)N)[C@H](O)[C@@H]1O)(O)=O)=O)N)/N

Computed Properties

• Exact Mass: 503.16448
• Monoisotopic Mass: 503.16419582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 283Ų
• XLogP3: -6.9

Experimental Properties

• PSA: 282.56